1-(2-Amino-4,6-dichloropyrimidin-5-yl)ethanol

• Molecular Formula: C6H7Cl2N3O
• Molecular Weight: 208.04 g/mol
• IUPAC Name: 1-(2-amino-4,6-dichloropyrimidin-5-yl)ethanol
• InChI: InChI=1S/C6H7Cl2N3O/c1-2(12)3-4(7)10-6(9)11-5(3)8/h2,12H,1H3,(H2,9,10,11)
• InChI Key: YHLUIIMBIWJEFP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(N=C(N=C1Cl)N)Cl)O

Description

1-(2-Amino-4,6-dichloropyrimidin-5-yl)ethanol is a useful research compound. Its molecular formula is C6H7Cl2N3O and its molecular weight is 208.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A fine suspension of 2-amino-4,6-dichloro-pyrimidine-5-carbaldehyde (3.0 g, 15 mmol); (Seela, F.; Stecker, H. Helv. Chim. Acta 1986, 69, 1602) in THF was cooled to −78° C. A 3M solution of MeMgBr in THF (25 mL, 75 mmol, 5 equiv.) was added over 3 h, keeping the internal temperature at −78° C. The mixture was stirred for a further 0.5 h, quenched with 100 ml H2O, and neutralized with aw. HCl. Extraction (EtOAc) gave 1-(2-amino-4,6-dichloro-pyrimidin-5-yl)-ethanol as a pale yellow solid (2.5 g, 76%) which was used without further purification.